Cas no 180532-17-6 (Benzoic acid, 3-(3-ethoxy-3-oxopropoxy)-)

• Product Name: Benzoic acid, 3-(3-ethoxy-3-oxopropoxy)-
• CAS No: 180532-17-6
• MF: C₁₂H₁₄O₅
• MW: 238.236564159393
• CID: 1371646
• Update Time: 2024-08-16

Benzoic acid, 3-(3-ethoxy-3-oxopropoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(3-ethoxy-3-oxopropoxy)-

• Inchi： 1S/C12H14O5/c1-2-16-11(13)6-7-17-10-5-3-4-9(8-10)12(14)15/h3-5,8H,2,6-7H2,1H3,(H,14,15)
• InChI Key： VSFFTIQXOZCOEH-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(OCCC(OCC)=O)=C1

Computed Properties

• Exact Mass: 238.08412

Experimental Properties

• Density: 1.218±0.06 g/cm3(Predicted)
• Boiling Point: 407.6±25.0 °C(Predicted)
• PSA: 72.83
• pka: 4.03±0.10(Predicted)